Cas no 16339-88-1 (Ethene, 1-bromo-2-ethoxy-, (1E)-)

• Product Name: Ethene, 1-bromo-2-ethoxy-, (1E)-
• CAS No: 16339-88-1
• MF: C₄H₇BrO
• MW: 151.001780748367
• CID: 1342790
• PubChem ID: 6304964
• Update Time: 2025-04-20

Ethene, 1-bromo-2-ethoxy-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethene, 1-bromo-2-ethoxy-, (1E)-
• Cis-1-Bromo-2-ethoxyethene
• 18519-95-4
• 1-bromo-2-ethoxyethene
• BCFCTTHZFYZOHT-ONEGZZNKSA-N
• (E)-1-bromo-2-ethoxyethene
• SCHEMBL376778
• 1-Bromo-2-ethoxyethylene (Z)
• 16339-88-1
• NS00050649
• SCHEMBL503934
• Ethene, 1-bromo-2-ethoxy-, (Z)-
• (E)-1-Bromo-2-ethoxy-ethene
• CS-0037281

• Inchi： 1S/C4H7BrO/c1-2-6-4-3-5/h3-4H,2H2,1H3/b4-3+
• InChI Key： BCFCTTHZFYZOHT-ONEGZZNKSA-N
• SMILES： Br/C=C/OCC

Computed Properties

• Exact Mass: 149.96803g/mol
• Monoisotopic Mass: 149.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų